Cas no 128631-44-7 (1H-Thieno[3,4-d]imidazole-4-pentanamide,N-dodecylhexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]- (9CI))
128631-44-7 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-pentanamide,N-dodecylhexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]- (9CI)
CAS No:128631-44-7
MF:C22H41N3O2S
MW:411.644844770432
CID:174345
PubChem ID:3083107
Update Time:2025-04-19
1H-Thieno[3,4-d]imidazole-4-pentanamide,N-dodecylhexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-dodecylhexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]- (9CI)
- 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-dodecylpentanamide
- N-laurylbiotinamide
- 1H-Thieno(3,4-d)imidazole-4-pentanamide, N-dodecylhexahydro-2-oxo-, (3aR-(3aalpha,4beta,6aalpha))-
- N-dodecyl-5-[(3aR,4R,6aS)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide
- DTXSID30155951
- 128631-44-7
-
- Inchi: 1S/C22H41N3O2S/c1-2-3-4-5-6-7-8-9-10-13-16-23-20(26)15-12-11-14-19-21-18(17-28-19)24-22(27)25-21/h18-19,21H,2-17H2,1H3,(H,23,26)(H2,24,25,27)/t18-,19-,21-/m1/s1
- InChI Key: VHLKJKKVTXPBJX-SFHLNBCPSA-N
- SMILES: S1C[C@@H]2[C@H]([C@H]1CCCCC(NCCCCCCCCCCCC)=O)NC(N2)=O
Computed Properties
- Exact Mass: 411.29223
- Monoisotopic Mass: 411.292
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 16
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 5.7
- Topological Polar Surface Area: 95.5Ų
Experimental Properties
- Density: 1.023
- Boiling Point: 648.5°Cat760mmHg
- Flash Point: 346°C
- Refractive Index: 1.501
- PSA: 70.23
1H-Thieno[3,4-d]imidazole-4-pentanamide,N-dodecylhexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]- (9CI) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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